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Compound of Interest
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Cat. No.: B1174993

Foreword: This document provides a comprehensive technical overview of the ozone depletion
potential (ODP) of Trichlorofluoromethane (CFC-11), commonly known as Freon-11. It is
intended for researchers, scientists, and professionals in drug development and related fields
who require a deep understanding of the atmospheric chemistry and environmental impact of
halogenated compounds. This guide delves into the fundamental principles of ODP, the
chemical mechanisms of ozone depletion by Freon-11, methodologies for its determination,
and relevant quantitative data.

Introduction to Ozone Depletion Potential (ODP)

The Ozone Depletion Potential (ODP) is a relative index that quantifies the potential of a
chemical substance to cause ozone degradation in the stratosphere.[1][2][3] It is a
standardized measure that compares the ozone-destroying capability of a compound to that of
Freon-11 (CFC-11).[1][2][4] By definition, Freon-11 is assigned an ODP of 1.0, making it the
benchmark against which all other ozone-depleting substances (ODS) are measured.[1][2][4]

The concept of ODP was first proposed in 1983 and has since become a crucial metric in
environmental science and policy, particularly in the context of the Montreal Protocol, an
international treaty designed to phase out the production and consumption of ODS.[1][3] A
substance's ODP is determined by several factors, including its atmospheric lifetime, the
number of chlorine or bromine atoms it contains, and the efficiency of the catalytic cycles in
which it participates to destroy ozone.[1][4]
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The Core of Freon-11's Ozone Depletion Potential

Freon-11 (CCIsF) is a chlorofluorocarbon (CFC) that was widely used as a refrigerant,
propellant in aerosol sprays, and a blowing agent for foams. Its high stability in the troposphere
allows it to persist in the atmosphere for extended periods, with an atmospheric lifetime of
approximately 55 years.[3] This long lifetime enables it to be transported into the stratosphere,
where the primary mechanism of ozone depletion occurs.[5]

The core of Freon-11's ozone-depleting action lies in its susceptibility to photolysis by high-
energy ultraviolet (UV) radiation in the stratosphere.[6][5] This process, known as
photodissociation, breaks the carbon-chlorine bonds in the CFC-11 molecule, releasing highly
reactive chlorine atoms (Cle).[5][7]

The chemical process can be summarized as follows:

o Transport and Photolysis: Freon-11, being inert in the lower atmosphere, gradually diffuses
into the stratosphere.[6][5] There, it absorbs UV radiation (with a wavelength less than 290
nm) and undergoes photolysis, releasing a chlorine radical.[8]

o Reaction: CCIsF + hv —» «CClF + Cle

o Catalytic Ozone Destruction: The liberated chlorine radical then initiates a catalytic cycle that
leads to the destruction of ozone (Os).[5][7] This cycle is highly efficient, with a single
chlorine atom capable of destroying thousands of ozone molecules before it is eventually
removed from the stratosphere.[6][5][7] The primary catalytic cycle involves two main
reactions:

o Step 1: The chlorine radical reacts with an ozone molecule, breaking it down to form
chlorine monoxide (CIO) and an ordinary oxygen molecule (O2).[5][7]

= Reaction: Cle + Oz —» ClOe« + O2

o Step 2: The chlorine monoxide radical then reacts with a free oxygen atom (O), which is
naturally present in the stratosphere, to regenerate the chlorine radical and form another
oxygen molecule.[5][7]

= Reaction: ClIOe+ O - Cle + O2
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The net result of this catalytic cycle is the conversion of an ozone molecule and an oxygen
atom into two oxygen molecules, with the chlorine atom being regenerated to continue the
process.[9]

Quantitative Data on Ozone Depleting Substances

The following table summarizes the Ozone Depletion Potential and Global Warming Potential
(GWP) for Freon-11 and other selected substances. GWP is another important environmental
metric that measures a substance's contribution to global warming relative to carbon dioxide.

Global
Ozone . .
. ) Warming Atmospheri
Chemical Depletion . o
Substance Type . Potential c Lifetime
Formula Potential
(GWP, 100- (years)
(ODP)
year)
Freon-11
CCIsF CFC 1.0 4750 55
(CFC-11)
Freon-12
CCl2F2 CFC 1.0 10900 100
(CFC-12)
Carbon
) CCla Other 1.1 1400 26
Tetrachloride
Halon-1301 CBrFs Halon 10.0 7140 65
HCFC-22 CHCIF2 HCFC 0.055 1810 12
HFC-134a C2HzF4 HFC 0 1430 14
HFO-1234yf CsHzF4 HFO 0 4 0.03

Data sourced from various chemical and environmental science databases.

Experimental Protocols for ODP Determination

The determination of a substance's ODP is a complex process that integrates laboratory
measurements with atmospheric modeling.[4] While a single, standardized experimental
protocol is not universally applied, the general methodology involves the following key steps:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://csl.noaa.gov/assessments/ozone/2002/qandas9.pdf
https://www.benchchem.com/product/b1174993?utm_src=pdf-body
https://ozone.unep.org/system/files/documents/OEWG-32-INF-2.doc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4.1. Laboratory Studies of Chemical Kinetics and Photochemistry

¢ Objective: To determine the rate constants of reactions relevant to the substance's
atmospheric degradation and its interaction with ozone.

o Methodology:

o Pulsed Laser Photolysis-Laser Induced Fluorescence (PLP-LIF): This technique is used to
measure the rate coefficients of reactions between the substance and hydroxyl (OH)
radicals, which is a primary removal mechanism in the troposphere. A photolysis laser
generates OH radicals, and a probe laser detects their concentration over time in the
presence of the substance being tested.

o Fourier Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is employed to
monitor the loss of the reactant and reference compounds in a reaction chamber.[10] By
comparing the decay rate of the test substance to a reference compound with a known
reaction rate, the rate constant for the test substance can be determined.[10]

o UV-Visible Spectroscopy: This method is used to measure the absorption cross-sections
of the substance at different wavelengths of UV light. This data is crucial for calculating the
rate of photolysis in the stratosphere.

4.2. Atmospheric Lifetime Determination

¢ Objective: To calculate the atmospheric lifetime of the substance, which is a measure of how
long it persists in the atmosphere.

» Methodology: The atmospheric lifetime is calculated based on the rate constants of its
removal processes (reaction with OH radicals, photolysis) and the atmospheric
concentrations of these removal agents.

4.3. Atmospheric Modeling

+ Objective: To simulate the transport of the substance into the stratosphere and its
subsequent impact on the ozone layer.

» Methodology:
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o 2-D and 3-D Chemical Transport Models (CTMs): These complex computer models
simulate the chemistry and dynamics of the atmosphere.[11]

o Input Data: The models are fed with laboratory-derived data on reaction rates and
photolysis cross-sections, along with emissions data for the substance.

o ODP Calculation: The model calculates the global ozone loss due to a steady-state
emission of the test substance and compares it to the ozone loss calculated for a similar
emission of Freon-11. The ratio of these two values gives the ODP.[2][12]

Visualizations

5.1. Signaling Pathway of Ozone Depletion by Freon-11
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Caption: Catalytic cycle of ozone depletion initiated by Freon-11.

5.2. Experimental Workflow for ODP Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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